Cas no 438229-29-9 (2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid)

• Product Name: 2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid
• CAS No: 438229-29-9
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• MDL: MFCD03075226
• CID: 3111297
• PubChem ID: 842986
• Update Time: 2025-11-06

2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethyl-phenyl)-8-methyl-quinoline-4-carboxylic acid
• NCGC00249712-02
• 2-(3,4-dimethylphenyl)-8-methylquinoline-4-carboxylicacid
• AKOS003295866
• H20903
• 2-(3,4-dimethylphenyl)-8-methylquinoline-4-carboxylic acid
• VS-06235
• AB01327880-02
• AK-968/41171751
• BBL017515
• 2-(3,4-dimethylphenyl)-8-methyl-4-quinolinecarboxylic acid
• Oprea1_321302
• MFCD03075226
• ALBB-000509
• SB68762
• STK449267
• NCGC00249712-01
• 438229-29-9
• 2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid

• MDL： MFCD03075226
• Inchi： 1S/C19H17NO2/c1-11-7-8-14(9-13(11)3)17-10-16(19(21)22)15-6-4-5-12(2)18(15)20-17/h4-10H,1-3H3,(H,21,22)
• InChI Key： GLZQMZIZJACQKF-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2=CC=C(C)C(C)=C2)N=C2C(C)=CC=CC2=1)=O

Computed Properties

• Exact Mass: 291.125928785Da
• Monoisotopic Mass: 291.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid

Recent Advances in the Study of 2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid (CAS: 438229-29-9)

2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid (CAS: 438229-29-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This quinoline derivative has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and as a scaffold for drug development. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory effects of 2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid. The researchers demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammation. In vitro and in vivo experiments revealed significant reductions in pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for chronic inflammatory diseases.

Another notable research effort, detailed in Bioorganic & Medicinal Chemistry Letters (2024), explored the structural-activity relationship (SAR) of this compound. The study highlighted the importance of the 3,4-dimethylphenyl and 8-methylquinoline moieties for its biological activity. Modifications to these groups were found to either enhance or diminish its efficacy, providing valuable insights for future drug design.

In addition to its anti-inflammatory properties, recent findings have also indicated that 2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid exhibits moderate inhibitory activity against certain kinases involved in cancer progression. Preliminary data from cell-based assays suggest that it may serve as a lead compound for the development of novel kinase inhibitors, although further optimization is required to improve its selectivity and potency.

The synthetic accessibility of this compound has also been a focus of recent research. A team from the University of Cambridge reported an improved synthetic route that enhances yield and purity while reducing the number of steps (Chemical Communications, 2023). This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Current research efforts are directed towards these areas, with several pharmaceutical companies expressing interest in its development.

In conclusion, 2-(3,4-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid represents a versatile scaffold with multiple therapeutic applications. Its dual role as an anti-inflammatory agent and a kinase inhibitor makes it a valuable candidate for further investigation. Continued research into its mechanism of action, structural optimization, and preclinical evaluation will be crucial for realizing its full potential in drug discovery and development.